Cas no 1246388-94-2 ((6-Chloro-5-isopropoxypyridin-2-yl)methanol)
1246388-94-2 structure
Product Name:(6-Chloro-5-isopropoxypyridin-2-yl)methanol
CAS No:1246388-94-2
MF:C9H12ClNO2
MW:201.650081634521
CID:2137809
Update Time:2023-08-03
(6-Chloro-5-isopropoxypyridin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (6-Chloro-5-isopropoxypyridin-2-yl)methanol
- LTBSWCYSWHGRJD-UHFFFAOYSA-N
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- Inchi: 1S/C9H12ClNO2/c1-6(2)13-8-4-3-7(5-12)11-9(8)10/h3-4,6,12H,5H2,1-2H3
- InChI Key: LTBSWCYSWHGRJD-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(CO)=N1)OC(C)C
Computed Properties
- Exact Mass: 201.056
- Monoisotopic Mass: 201.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
(6-Chloro-5-isopropoxypyridin-2-yl)methanol Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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